1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide

• Molecular Formula: C20H22ClN3O5S2
• Molecular Weight: 484 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[3-(cyclopropylsulfamoyl)phenyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H22ClN3O5S2/c21-14-6-10-17(11-7-14)31(28,29)24-12-2-5-19(24)20(25)22-16-3-1-4-18(13-16)30(26,27)23-15-8-9-15/h1,3-4,6-7,10-11,13,15,19,23H,2,5,8-9,12H2,(H,22,25)
• InChI Key: YESOMODZZJRPKG-UHFFFAOYSA-N
• SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NC3=CC(=CC=C3)S(=O)(=O)NC4CC4

Description

1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide, also known as CPSB-APC, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPSB-APC is a small molecule inhibitor that has been shown to have inhibitory effects on certain protein kinases, which are enzymes that play a key role in cell signaling pathways.

Mechanism of Action

1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide works by inhibiting certain protein kinases, including the Janus kinase (JAK) family of kinases and the spleen tyrosine kinase (SYK). By inhibiting these kinases, 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide can disrupt cell signaling pathways that are involved in cell growth, proliferation, and inflammation.
Biochemical and Physiological Effects:
1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide has been shown to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis (programmed cell death), and modulation of immune responses. In addition, 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide has been shown to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide for lab experiments is its specificity for certain protein kinases, which allows for targeted inhibition of specific signaling pathways. However, one limitation of 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide is its relatively low potency compared to other kinase inhibitors, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide, including:
1. Further studies on the specific protein kinases targeted by 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide and their roles in various cellular processes.
2. Development of more potent and selective 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide analogs for use in scientific research and potential therapeutic applications.
3. Investigation of the potential applications of 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide in the treatment of autoimmune diseases and inflammatory disorders.
4. Studies on the potential interactions between 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide and other drugs or compounds, and their effects on cellular signaling pathways.
5. Investigation of the potential use of 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide as a tool for studying cell signaling pathways and protein kinase function.

Synthesis Methods

The synthesis of 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide involves several steps, including the reaction of 4-chlorobenzenesulfonyl chloride with 3-aminobenzenesulfonamide to form N-(4-chlorobenzenesulfonyl)-3-aminobenzenesulfonamide. This compound is then reacted with 2-pyrrolidinecarboxylic acid to form 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide has been studied for its potential applications in various areas of scientific research, including cancer research and immunology. In cancer research, 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide has been shown to have inhibitory effects on certain protein kinases that are involved in the growth and proliferation of cancer cells. In immunology, 1-[(4-chlorophenyl)sulfonyl]-N-{3-[(cyclopropylamino)sulfonyl]phenyl}-2-pyrrolidinecarboxamide has been shown to have immunomodulatory effects, which may have potential applications in the treatment of autoimmune diseases.